methyl 4-({4-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}methyl)benzoate

• IUPAC Name: methyl 4-[[4-(3-oxo-3-pyrrolidin-1-ylpropyl)piperidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C21H30N2O3/c1-26-21(25)19-7-4-18(5-8-19)16-22-14-10-17(11-15-22)6-9-20(24)23-12-2-3-13-23/h4-5,7-8,17H,2-3,6,9-16H2,1H3
• InChI Key: VWQMABDRCCYENY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2CCC(CC2)CCC(=O)N3CCCC3
• Molecular Formula: C21H30N2O3
• Molecular Weight: 358.5 g/mol

Description

Methyl 4-({4-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}methyl)benzoate, also known as MPMPB, is a synthetic compound that belongs to the class of piperidine derivatives. It has gained attention in the scientific community due to its potential applications in various fields, such as medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

Methyl 4-({4-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}methyl)benzoate acts as a dopamine D2 receptor antagonist, which means it blocks the binding of dopamine to these receptors. This results in a decrease in dopamine activity in the brain, leading to the observed effects on neurological disorders.
Biochemical and Physiological Effects:
methyl 4-({4-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}methyl)benzoate has been shown to have significant effects on the central nervous system, including the modulation of dopamine signaling, regulation of neuroinflammation, and improvement of cognitive function. It has also been found to have antinociceptive and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-({4-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}methyl)benzoate in laboratory experiments is its high potency and selectivity for dopamine D2 receptors. However, its limited solubility in water and low bioavailability may pose challenges in its use in vivo.

Future Directions

There are many potential future directions for research on methyl 4-({4-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}methyl)benzoate. One area of interest is its potential use in the treatment of drug addiction, as it has been shown to modulate the reward pathway in the brain. Additionally, further studies could explore its effects on other neurotransmitter systems and its potential use in combination with other therapeutic agents.

Synthesis Methods

The synthesis of methyl 4-({4-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}methyl)benzoate involves a multistep process that starts with the reaction of 4-bromobenzoic acid with piperidine. The resulting product is then reacted with 3-(1-pyrrolidinyl)propanoic acid to obtain the intermediate compound, which is further reacted with methyl chloroformate to yield the final product, methyl 4-({4-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}methyl)benzoate.

Scientific Research Applications

Methyl 4-({4-[3-oxo-3-(1-pyrrolidinyl)propyl]-1-piperidinyl}methyl)benzoate has been studied extensively for its potential use as a therapeutic agent in the treatment of various neurological disorders, such as Parkinson's disease, Alzheimer's disease, and schizophrenia. It has also been investigated for its antinociceptive and anti-inflammatory properties.